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Compound of Interest

Compound Name: Dimethyl 3-hydroxyhexanedioate

Cat. No.: B13149527

Get Quote

Executive Safety Strategy: Dimethyl 3-hydroxyhexanedioate

Executive Safety Summary
The "Why" Before the "How": Dimethyl 3-hydroxyhexanedioate (often an intermediate in

statin/pharmaceutical synthesis) presents a dual-hazard profile characteristic of functionalized

organic esters. While it lacks the extreme volatility of lower molecular weight esters, the 3-

hydroxy moiety increases hydrogen bonding, making the substance more viscous and

adherent to skin than simple dimethyl adipate.

Immediate Action Required:

Primary Hazard: Chemical conjunctivitis (eye damage) and contact dermatitis.

Critical Restriction: Do NOT use latex gloves. This compound is a lipophilic ester; it will

permeate latex matrices rapidly, carrying the hydroxylated payload to the skin surface.

Engineering Control: All open-vessel manipulations must occur within a certified chemical

fume hood.
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Risk Assessment & Hazard Identification (Structure-
Activity Relationship)
Since specific GHS data for this isomer is often proprietary or consolidated under generic CAS

entries, we apply Read-Across Toxicology based on its structural parents: Dimethyl Adipate

(CAS 627-93-0) and Beta-hydroxy esters.

Functional Group Hazard Contribution
GHS Classification
(Derived)

Dimethyl Ester
Solvent properties; defats skin;

aquatic toxicity.

H315 (Skin Irrit.), H402

(Aquatic Acute)

3-Hydroxy Group
Increases polarity/solubility;

potential for corneal opacity.

H319 (Eye Irrit. 2A) or H318

(Eye Dam. 1)

Aliphatic Chain
Low volatility (High Boiling

Point >200°C est).
Combustible Liquid (Class IIIB)

Key Insight: The low volatility is deceptive. While you may not smell fumes, the liquid remains

on surfaces for days. Contact transfer is the highest risk vector, not inhalation.

PPE Selection Matrix: The Barrier Protocol
This matrix is designed for Zero-Permeation Tolerance.
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Protection Zone
Standard Operation
(Analytical/Small
Scale)

Bulk Handling
(>500 mL /
Synthesis)

Technical Rationale

Hand Protection
Nitrile (Min. 5 mil

thickness)

Double Gloving:Inner:

Nitrile (4 mil)Outer:

Butyl Rubber or Thick

Nitrile (8 mil)

Esters degrade

latex/vinyl. Nitrile

offers splash

protection.[1] Butyl

provides >480 min

breakthrough time for

esters.

Eye Protection

Chemical Splash

Goggles (Indirect

Vent)

Face Shield + Splash

Goggles

Safety glasses are

insufficient. The

viscosity of this agent

allows it to "creep"

under unsealed

eyewear via capillary

action.

Body Defense

Lab Coat

(Polyester/Cotton

blend) + Long Sleeves

Tyvek® Apron or

Sleeve Covers

Cotton absorbs

esters, keeping them

against the skin.

Impervious aprons

prevent saturation.

Respiratory
Fume Hood (Face

velocity: 80–100 fpm)

Half-face respirator w/

Organic Vapor (OV)

cartridges

Only required if

heating the substance

or generating aerosols

(e.g., rotary

evaporation).

Operational Protocol: The "3-Zone Defense"
Zone 1: Preparation (The "Clean" Zone)

Glove Inspection: Inflate nitrile gloves with air to check for pinholes. A pinhole leak with this

compound leads to "occlusion irritation" (chemical trapped against skin).
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Sleeve Tucking: Tuck lab coat cuffs into the gloves (or use sleeve guards). This prevents the

"wrist gap" exposure common when reaching into hoods.

Zone 2: Manipulation (The "Hot" Zone)
Weighing/Transfer: Use positive displacement pipettes if possible. The viscosity of the 3-

hydroxy group makes standard air-displacement pipetting inaccurate and prone to dripping.

Heating: If the protocol requires heating >60°C, assume the flash point is approached.

Remove all nearby ignition sources.[2][3]

Spill Response:

Small (<10mL): Absorb with vermiculite or polypropylene pads.

Decontamination: Wipe surface with Isopropanol (IPA). Water alone is ineffective due to

the ester's lipophilicity; soap/water is the secondary step.

Zone 3: Doffing (The Critical Failure Point)
Most exposures occur after the experiment.

Wash Outer Gloves: Rinse gloved hands with soap/water before removal to remove invisible

ester residue.

Peel Technique: Peel gloves inside-out.

Immediate Wash: Wash hands with tepid water and soft soap for 20 seconds. Avoid hot

water, which opens pores and increases absorption of any trace residues.

Visualizing the Safety Workflow
The following diagram illustrates the decision logic for PPE escalation based on experimental

conditions.
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Start: Handling Dimethyl
3-hydroxyhexanedioate

Volume > 100mL
or Heating?

Standard Protocol:
- Fume Hood

- Splash Goggles
- Nitrile Gloves (5 mil)

No

Escalated Protocol:
- Face Shield

- Double Glove (Butyl/Nitrile)
- Impervious Apron

Yes

Spill / Exposure?

Absorb (Vermiculite)
Solvent Wipe (IPA)

Wash with Soap

Yes

Dispose as
Non-Halogenated

Organic Waste

No
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Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b13149527/docs?utm_src=pdf-body-img#personal-protective-equipment-for-handling-dimethyl-3-hydroxyhexanedioate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13149527?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Decision logic for PPE escalation. Note the specific trigger points for "Escalated

Protocol" involving heat or volume.

Waste Disposal & Deactivation
Cradle-to-Grave Logic: Unlike simple acids/bases, this ester cannot be neutralized down the

drain.

Classification: Segregate as Non-Halogenated Organic Solvent Waste.

Compatibility: Do not mix with strong oxidizers (e.g., Nitric Acid waste) or strong bases

(NaOH waste).

Reasoning: Mixing with strong bases causes rapid hydrolysis (saponification), generating

heat and methanol (a flammable byproduct) in the waste container.

Container: High-density polyethylene (HDPE) or glass. Avoid PVC containers which may be

plasticized by the ester over long storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13149527/docs#personal-protective-equipment-for-
handling-dimethyl-3-hydroxyhexanedioate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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